Cas no 2229152-48-9 (1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol
• CAS No: 2229152-48-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6390532
• PubChem ID: 165735209
• Update Time: 2025-05-28

1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol
• EN300-1796130
• 2229152-48-9

• Inchi： 1S/C9H13NO4/c1-13-7-3-4-10-9(14-2)8(7)6(12)5-11/h3-4,6,11-12H,5H2,1-2H3
• InChI Key： OCCOPEWSIDXWSB-UHFFFAOYSA-N
• SMILES： OC(CO)C1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol

Recent Advances in the Study of 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol (CAS: 2229152-48-9)

The compound 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol (CAS: 2229152-48-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings regarding its chemical properties, biological activities, and potential applications in drug discovery.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that the unique diol-pyridine structure of this compound enables remarkable hydrogen bonding capabilities, making it an excellent candidate for targeting protein-protein interactions. The 2,4-dimethoxy substitutions on the pyridine ring appear to significantly enhance both solubility and membrane permeability compared to unsubstituted analogs.

In pharmacological screening conducted by the European Journal of Pharmacology (2024), this compound showed selective inhibition of several kinase targets, particularly demonstrating nanomolar activity against JAK3 (IC50 = 23 nM) and moderate activity against PIM1 (IC50 = 180 nM). The diol moiety was found to be crucial for this activity, as demonstrated by comparative studies with modified analogs.

A breakthrough study in ACS Chemical Biology (2024) revealed that 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol can serve as a versatile synthetic intermediate for constructing complex heterocyclic systems. Researchers successfully utilized it as a building block for creating novel PI3K inhibitors with improved selectivity profiles. The CAS 2229152-48-9 compound's stability under various reaction conditions was particularly noted as advantageous for medicinal chemistry applications.

Recent patent filings (WO2023187654, 2023) highlight its potential application in autoimmune disease therapeutics. The compound's ability to modulate Th17 cell differentiation through epigenetic mechanisms suggests promising avenues for treating conditions like psoriasis and multiple sclerosis. However, comprehensive in vivo studies are still needed to fully evaluate its therapeutic potential and safety profile.

From a synthetic chemistry perspective, a Nature Protocols paper (2024) detailed an optimized asymmetric synthesis route for this compound with 98% enantiomeric excess. The new methodology significantly improves yield (from 32% to 78%) compared to previous approaches, addressing one of the major limitations in scaling up production for preclinical studies.

Ongoing research at several pharmaceutical companies (as indicated in recent conference abstracts) is exploring the incorporation of this scaffold into PROTAC (PROteolysis TArgeting Chimera) designs. The diol functionality appears particularly suitable for linker attachment while maintaining favorable physicochemical properties.

In conclusion, 1-(2,4-dimethoxypyridin-3-yl)ethane-1,2-diol (CAS: 2229152-48-9) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. Continued research is expected to further elucidate its full therapeutic potential and optimize its properties for clinical development.